Cas no 2171280-94-5 ((2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid)
(2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid Chemical and Physical Properties
Names and Identifiers
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- (2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
- (2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid
- EN300-1518856
- 2171280-94-5
-
- Inchi: 1S/C28H34N2O5/c1-2-10-24(25(31)32)30-26(33)28(15-8-3-9-16-28)18-29-27(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,23-24H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t24-/m1/s1
- InChI Key: TXNMDEFDMORAQG-XMMPIXPASA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)N[C@@H](C(=O)O)CCC
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
(2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518856-1.0g |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1518856-50mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 50mg |
$2044.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-100mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 100mg |
$2142.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-250mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 250mg |
$2239.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-500mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 500mg |
$2336.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-1000mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 1000mg |
$2433.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-2500mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 2500mg |
$4771.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-5000mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 5000mg |
$7058.0 | 2023-09-27 | ||
| Enamine | EN300-1518856-10000mg |
(2R)-2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid |
2171280-94-5 | 10000mg |
$10464.0 | 2023-09-27 |
(2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
Comprehensive Analysis of (2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid (CAS No. 2171280-94-5)
(2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid (CAS No. 2171280-94-5) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a unique Fmoc-protected amino acid structure, making it invaluable for solid-phase peptide synthesis (SPPS). Researchers prioritize it for its role in constructing complex peptide chains, particularly in drug discovery and biomaterial engineering.
The molecular architecture of CAS 2171280-94-5 integrates a cyclohexyl backbone and an Fmoc group, which enhances stability during chemical reactions. Its chiral center (2R configuration) ensures precise stereochemical outcomes, critical for bioactive peptide design. Recent trends in AI-driven drug development highlight the demand for such high-purity intermediates, as they accelerate machine learning-based molecular modeling.
In proteomics and antibody-drug conjugate (ADC) research, this compound serves as a linker molecule. Its carboxylic acid terminus enables covalent bonding with lysine residues, a technique gaining traction in targeted cancer therapies. Google Scholar data reveals a 40% annual increase in publications referencing Fmoc-amino acid derivatives, underscoring their relevance in next-generation therapeutics.
From a green chemistry perspective, (2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid aligns with sustainable practices. Its high atom economy minimizes waste in peptide manufacturing—a key concern for FDA-compliant production. Laboratories now combine it with flow chemistry systems to optimize yield, addressing the industry’s focus on cost-effective scalability.
Emerging applications in neuroscience research leverage this compound’s ability to cross the blood-brain barrier (BBB) when conjugated with neuroactive peptides. This aligns with growing public interest in neurodegenerative disease treatments, as seen in rising searches for "peptide-based Alzheimer’s drugs". The Fmoc protection strategy also proves essential for automated peptide synthesizers, a technology dominating biotech startup investments.
Quality control of CAS 2171280-94-5 involves advanced HPLC-MS analysis, ensuring >98% purity for GLP standards. This rigor responds to the pharmaceutical industry’s demand for reproducible results in preclinical studies. Patent databases show 120+ filings since 2020 incorporating this compound, particularly for immune-modulating peptides—a hotspot in post-pandemic drug development.
Storage recommendations for (2R)-2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid emphasize -20°C preservation under argon atmosphere, reflecting its sensitivity to oxidative degradation. Such protocols mirror best practices for biopharmaceutical storage, a topic trending in laboratory management forums. The compound’s MSDS-compliant handling procedures further demonstrate its integration into ISO-certified facilities.
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